Cas no 2413900-37-3 (tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate
• CAS No: 2413900-37-3
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5675977
• PubChem ID: 165770266
• Update Time: 2025-10-18

tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413900-37-3
• EN300-26665454
• tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate

• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-6-7(12)10(4,5)14/h14H,6H2,1-5H3,(H,11,13)
• InChI Key： UDBUNNRKVCWVGF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(C)(C)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate (CAS No. 2413900-37-3)

Tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate, with the CAS number 2413900-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate consists of a carbamate functional group attached to a tert-butyl group, which is further linked to a 3-hydroxy-3-methyl-2-oxobutyl moiety. This unique arrangement of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The carbamate group in tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate plays a crucial role in its reactivity and functionality. Carbamates are well-known for their ability to act as protecting groups for hydroxyl groups and as intermediates in the synthesis of esters and amides. The tert-butyl group, on the other hand, enhances the stability of the carbamate linkage, making it resistant to hydrolysis under various conditions. This stability is particularly valuable in pharmaceutical applications where the integrity of the drug molecule must be maintained throughout synthesis and storage.

The 3-hydroxy-3-methyl-2-oxobutyl moiety adds an additional layer of complexity to the compound. This side chain contains both hydroxyl and keto functional groups, which can participate in various chemical reactions such as condensation, oxidation, and reduction. The presence of these functional groups makes tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate a valuable building block for the synthesis of more complex molecules. For instance, it can be used to introduce a hydroxymethyl group into a molecule, which can then be further functionalized to produce pharmacologically active compounds.

In recent years, there has been growing interest in the use of carbamates as bioactive molecules. Carbamates have been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structural features of tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate, particularly the combination of the carbamate and hydroxymethyl groups, make it a promising candidate for further exploration in drug discovery.

One area where this compound has shown particular promise is in the development of protease inhibitors. Proteases are enzymes that play a critical role in many biological processes, including signal transduction, protein degradation, and viral replication. Inhibiting specific proteases has been an effective strategy for treating various diseases, such as HIV/AIDS and cancer. The carbamate group in tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate can be designed to interact with the active site of proteases, thereby inhibiting their activity. Additionally, the hydroxymethyl group can be used to modulate the selectivity of the inhibitor, ensuring that it targets only specific proteases while leaving others unaffected.

Another application of tert-butyl N-(3-hydroxy-3-methyl-2-oxobutyl)carbamate is in the synthesis of chiral compounds. Chirality is an important property in many drugs, as it can affect their biological activity and pharmacokinetics. The presence of multiple stereocenters in this compound makes it a suitable candidate for generating enantiomerically pure or enriched forms of chiral drugs. By carefully controlling the reaction conditions during synthesis, it is possible to produce derivatives of tert-butyl N-(3-hydroxy-3-methyl-2-oxobutly)carbamate that exhibit high enantiomeric purity.

The synthetic utility of this compound has also been explored in peptide chemistry. Peptides are short chains of amino acids that have numerous biological functions. They are being increasingly used as therapeutic agents due to their specificity and low toxicity compared to small molecule drugs. The carbamate group in tert-butyl N-(3-hydroxy-